But-2-ynyloxy vs. Pent-2-ynyloxy: Steric Restriction Drives Dual Binding Site Occupancy in CYP19A1 Aromatase
In a comparative evaluation of 6-O-alkynyloxy benzofuran-based CYP19A1 inhibitors, the but-2-ynyloxy derivatives (series 10) exhibited greater steric restriction than pent-2-ynyloxy derivatives (series 11), which possess an additional CH₂ group and increased chain flexibility. Molecular dynamics simulations showed that but-2-ynyloxy compounds bound to an alternative access channel (lined by Phe221, Trp224, Gln225, Leu477), while pent-2-ynyloxy derivatives more frequently occupied the front door access channel [1]. The most active but-2-ynyloxy derivative, (4-bromophenyl)(6-(but-2-yn-1-yloxy)benzofuran-2-yl)(pyridin-3-yl)methanol (10c), achieved an IC₅₀ of 0.83 nM against CYP19A1, compared to 0.92 nM for the analogous pent-2-ynyloxy chloro derivative (11b), with the bromo-pent-2-ynyloxy analog (11c) exhibiting an IC₅₀ of 2.2 nM [1].
| Evidence Dimension | CYP19A1 inhibitory potency (IC₅₀) |
|---|---|
| Target Compound Data | But-2-ynyloxy derivative 10c: IC₅₀ = 0.83 nM |
| Comparator Or Baseline | Pent-2-ynyloxy derivative 11b: IC₅₀ = 0.92 nM; pent-2-ynyloxy derivative 11c: IC₅₀ = 2.2 nM |
| Quantified Difference | 10c is 1.1-fold more potent than 11b and 2.7-fold more potent than 11c |
| Conditions | Recombinant human CYP19A1 enzyme assay; letrozole control IC₅₀ = 0.70 nM |
Why This Matters
The but-2-ynyloxy group's conformational rigidity enables access to an alternative binding channel not effectively reached by the more flexible pent-2-ynyloxy chain, translating to superior or comparable potency and a differentiated binding mode relevant for overcoming resistance to front-door-binding inhibitors.
- [1] Eissa, A.G., Powell, L.E., Gee, J., Foster, P.A. & Simons, C. (2023). Pyridine based dual binding site aromatase (CYP19A1) inhibitors. RSC Medicinal Chemistry, 14, 356-366. DOI: 10.1039/D2MD00352J. View Source
